Cas no 1806759-12-5 (6-Chloro-3-(difluoromethyl)-2-iodopyridine)
6-Chloro-3-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-3-(difluoromethyl)-2-iodopyridine
-
- Inchi: 1S/C6H3ClF2IN/c7-4-2-1-3(5(8)9)6(10)11-4/h1-2,5H
- InChI Key: MIXDKYMKLVLDTJ-UHFFFAOYSA-N
- SMILES: IC1C(C(F)F)=CC=C(N=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- XLogP3: 3.1
- Topological Polar Surface Area: 12.9
6-Chloro-3-(difluoromethyl)-2-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023024362-250mg |
6-Chloro-3-(difluoromethyl)-2-iodopyridine |
1806759-12-5 | 97% | 250mg |
$741.20 | 2022-03-31 | |
| Alichem | A023024362-500mg |
6-Chloro-3-(difluoromethyl)-2-iodopyridine |
1806759-12-5 | 97% | 500mg |
$960.40 | 2022-03-31 | |
| Alichem | A023024362-1g |
6-Chloro-3-(difluoromethyl)-2-iodopyridine |
1806759-12-5 | 97% | 1g |
$1,730.40 | 2022-03-31 |
6-Chloro-3-(difluoromethyl)-2-iodopyridine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 6-Chloro-3-(difluoromethyl)-2-iodopyridine
Introduction to 6-Chloro-3-(difluoromethyl)-2-iodopyridine (CAS No. 1806759-12-5)
6-Chloro-3-(difluoromethyl)-2-iodopyridine (CAS No. 1806759-12-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique functional groups, including a chloro, difluoromethyl, and iodo substituent on a pyridine ring, offers a range of applications in the development of novel pharmaceuticals and agrochemicals.
The structure of 6-Chloro-3-(difluoromethyl)-2-iodopyridine is particularly noteworthy due to its potential for bioisosteric replacement and its ability to modulate biological activity. The presence of the difluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic properties, making it an attractive moiety in drug design. Additionally, the iodine substituent provides a handle for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings.
Recent studies have highlighted the utility of 6-Chloro-3-(difluoromethyl)-2-iodopyridine in the synthesis of heterocyclic compounds with therapeutic potential. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of antiviral agents targeting RNA-dependent RNA polymerases. The researchers demonstrated that derivatives of 6-Chloro-3-(difluoromethyl)-2-iodopyridine exhibited potent antiviral activity against several RNA viruses, including influenza and hepatitis C.
In another study published in Organic Letters, scientists explored the application of 6-Chloro-3-(difluoromethyl)-2-iodopyridine in the synthesis of small molecule inhibitors for cancer treatment. The compound was used to construct a library of pyridine-based inhibitors that selectively targeted kinases involved in tumor growth and metastasis. The results showed that these inhibitors effectively suppressed the proliferation of cancer cells in vitro and in vivo, highlighting the potential of 6-Chloro-3-(difluoromethyl)-2-iodopyridine as a valuable scaffold for anticancer drug discovery.
The synthetic accessibility of 6-Chloro-3-(difluoromethyl)-2-iodopyridine has also been extensively studied. A 2020 review in Tetrahedron Letters summarized various synthetic routes to this compound, emphasizing the importance of transition-metal-catalyzed reactions for efficient and scalable synthesis. One notable method involves the palladium-catalyzed arylation of 3-difluoromethylpyridines followed by halogenation to introduce the chloro and iodo substituents. This approach not only provides high yields but also allows for easy variation in substitution patterns, facilitating the exploration of structure-activity relationships (SAR).
The physical and chemical properties of 6-Chloro-3-(difluoromethyl)-2-iodopyridine are well-documented. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is moderately soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its stability under various reaction conditions makes it suitable for use in multistep synthetic sequences without significant degradation.
In terms of safety and handling, 6-Chloro-3-(difluoromethyl)-2-iodopyridine should be stored under dry conditions and protected from light to prevent decomposition. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and maintain laboratory integrity.
The future prospects for 6-Chloro-3-(difluoromethyl)-2-iodopyridine are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. As drug discovery efforts become increasingly sophisticated, compounds like 6-Chloro-3-(difluoromethyl)-2-iodopyridine are likely to play a pivotal role in addressing unmet medical needs and advancing therapeutic strategies.
1806759-12-5 (6-Chloro-3-(difluoromethyl)-2-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)